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Compound of Interest

Compound Name: Asatone

Cat. No.: B1581699 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. Acetone, a widely used solvent, requires strict adherence to safety

protocols due to its high flammability and potential health hazards.[1][2] This guide provides

essential, step-by-step procedures for the safe use, storage, and disposal of acetone in a

laboratory setting.

Chemical Properties and Hazards
Acetone is a colorless, volatile, and highly flammable liquid.[3][4][5] Its vapors can form

explosive mixtures with air and can travel to distant ignition sources, potentially causing a

flashback. While it has low acute toxicity, exposure can cause irritation to the eyes and

respiratory system, and prolonged skin contact can lead to dryness and dermatitis.

Property Data Hazard Classification

Flash Point -20 °C (-4 °F)
WHMIS: Flammable Liquid

Category 2

Explosive Limits in Air 2.5% to 12.8% by volume
Serious Eye Damage/Irritation:

Category 2A

Auto-ignition Temperature 465 °C (869 °F) Signal Word: Danger

Vapor Density ~2 (Heavier than air)
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure and prevent injury. When

handling acetone, personnel should always wear the following equipment.

PPE Category Item
Specification /
Standard

Purpose

Eye & Face Protection Safety Goggles
Chemical splash

goggles are required.

Protects against

splashes and vapor

irritation to the eyes.

Face Shield

To be worn in addition

to goggles when a

higher risk of

splashing is possible.

Provides full-face

protection from

splashes.

Hand Protection Gloves

Milled Butyl Rubber or

other compatible

chemical-resistant

gloves.

Prevents skin contact,

which can cause

dryness, redness, and

cracking.

Body Protection Lab Coat / Apron
Chemical-resistant

apron (e.g., rubber).

Protects against

incidental skin contact

and contamination of

personal clothing.

Respiratory Protection Respirator

Required when

ventilation is

inadequate or vapor

concentrations are

high.

Protects against

inhalation of vapors,

which can cause

respiratory irritation,

dizziness, and

drowsiness.

Up to 2500 ppm: Any

chemical cartridge

respirator with organic

vapor cartridge(s).
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Operational Plan: Handling and Disposal
Follow these procedural steps to ensure the safe handling and disposal of acetone.

Preparation and Handling
Ventilation: Always handle acetone in a well-ventilated area or under a chemical fume hood

to prevent the buildup of flammable and harmful vapors. For small-scale uses, opening

windows and doors may provide adequate ventilation.

Eliminate Ignition Sources: Acetone is extremely flammable and can be ignited by static

discharge, sparks, open flames, or hot surfaces. Ensure all potential ignition sources are

removed from the handling area and post "No Smoking" signs.

Grounding: Electrically bond and ground all containers and equipment during transfer to

prevent static discharge. Ground clips must make contact with bare metal.

Container Check: Use only approved containers made of compatible materials like glass or

stainless steel. Ensure containers are properly sealed when not in use to prevent spills and

vapor release.

Storage Protocol
Location: Store acetone in a cool, dry, well-ventilated area away from direct sunlight and heat

sources.

Flammable Storage: Acetone must be stored in a designated, flammable-proof cabinet.

Segregation: Keep acetone containers separated from incompatible materials, especially

oxidizing agents, acids, and alkalis, to prevent violent reactions.

Labeling: All containers must be clearly labeled with the chemical name and appropriate

hazard warnings.

Waste Disposal Plan
Never Pour Down the Drain: Disposing of acetone down the sink is prohibited as it can harm

the environment and damage wastewater treatment systems.
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Waste Collection: Collect all acetone-contaminated materials (e.g., paper towels, swabs) and

waste acetone in a dedicated, leak-proof, and clearly labeled hazardous waste container.

Suitable containers are often made of high-density polyethylene (HDPE).

Labeling Waste: The waste container must be labeled "Acetone Waste" or similar, listing all

compatible waste chemicals included.

Professional Disposal: Arrange for the disposal of acetone waste through a licensed

hazardous waste disposal facility. Adhere to all local, state, and national regulations for

hazardous waste management.

Emergency Procedures: Acetone Spill Response
In the event of an acetone spill, a quick and safe response is critical to mitigate risks. The

following workflow outlines the necessary steps.
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Immediate Actions

Containment & Cleanup

Final Steps

1. Evacuate Area
& Alert Personnel

2. Eliminate Ignition
Sources Immediately

4. Don Appropriate PPE
(Gloves, Goggles, Respirator)

3. Increase Ventilation
(If Safe to Do So)

5. Contain Spill with
Absorbent Material

6. Collect Absorbed Waste

7. Place in Labeled
Hazardous Waste Container

8. Decontaminate
Spill Area

9. Report Incident
to Supervisor

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to an acetone spill in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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